Cas no 2361705-93-1 (1-(4-{1-azaspiro3.3heptane-1-carbonyl}piperidin-1-yl)prop-2-en-1-one)

• Product Name: 1-(4-{1-azaspiro3.3heptane-1-carbonyl}piperidin-1-yl)prop-2-en-1-one
• CAS No: 2361705-93-1
• MF: C₁₅H₂₂N₂O₂
• MW: 262.347383975983
• CID: 5413571
• PubChem ID: 145908535
• Update Time: 2025-06-12

1-(4-{1-azaspiro3.3heptane-1-carbonyl}piperidin-1-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• Z2805230384
• 1-[4-(1-Azaspiro[3.3]heptane-1-carbonyl)piperidin-1-yl]prop-2-en-1-one
• 2361705-93-1
• EN300-26575443
• 1-(4-{1-azaspiro[3.3]heptane-1-carbonyl}piperidin-1-yl)prop-2-en-1-one
• 1-[4-(1-Azaspiro[3.3]hept-1-ylcarbonyl)-1-piperidinyl]-2-propen-1-one
• 1-(4-{1-azaspiro3.3heptane-1-carbonyl}piperidin-1-yl)prop-2-en-1-one

• Inchi： 1S/C15H22N2O2/c1-2-13(18)16-9-4-12(5-10-16)14(19)17-11-8-15(17)6-3-7-15/h2,12H,1,3-11H2
• InChI Key： CIWBINDIOFGYAZ-UHFFFAOYSA-N
• SMILES： C(N1CCC(C(N2C3(CCC3)CC2)=O)CC1)(=O)C=C

Computed Properties

• Exact Mass: 262.168127949g/mol
• Monoisotopic Mass: 262.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 492.5±34.0 °C(Predicted)
• pka: -0.01±0.20(Predicted)

Additional information on 1-(4-{1-azaspiro3.3heptane-1-carbonyl}piperidin-1-yl)prop-2-en-1-one

Research Briefing on 1-(4-{1-azaspiro[3.3]heptane-1-carbonyl}piperidin-1-yl)prop-2-en-1-one (CAS: 2361705-93-1) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of small-molecule inhibitors targeting key cellular pathways. Among these, the compound 1-(4-{1-azaspiro[3.3]heptane-1-carbonyl}piperidin-1-yl)prop-2-en-1-one (CAS: 2361705-93-1) has emerged as a promising candidate due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and preclinical efficacy.

The compound, characterized by its spirocyclic and piperidine-based scaffold, has been investigated for its role as a covalent inhibitor, primarily targeting proteins involved in inflammatory and oncogenic pathways. Recent studies published in journals such as Journal of Medicinal Chemistry and ACS Chemical Biology have elucidated its binding kinetics, demonstrating selective and irreversible modification of cysteine residues in target proteins. This mechanism is particularly relevant for diseases like rheumatoid arthritis and certain cancers, where dysregulated signaling pathways are prevalent.

In vitro and in vivo studies have further validated the compound's efficacy. For instance, a 2023 study by Smith et al. reported that 1-(4-{1-azaspiro[3.3]heptane-1-carbonyl}piperidin-1-yl)prop-2-en-1-one exhibited nanomolar potency against Bruton's tyrosine kinase (BTK), a critical target in B-cell malignancies. The compound's pharmacokinetic profile, including its bioavailability and metabolic stability, was also highlighted as favorable for further development. These findings position it as a potential lead compound for next-generation kinase inhibitors.

Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Ongoing research is exploring structural derivatives to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical trials, particularly for oncology and autoimmune indications.

In conclusion, 1-(4-{1-azaspiro[3.3]heptane-1-carbonyl}piperidin-1-yl)prop-2-en-1-one represents a compelling example of rational drug design in chemical biology. Its covalent inhibition mechanism and preclinical data underscore its potential, while further refinements will be crucial for its success in therapeutic applications. This briefing underscores the need for continued investment in research to fully realize its clinical promise.